2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt

• CAS No.: 72102-76-2
• Molecular Formula: C16H11N4NaO3S
• Molecular Weight: 362.3 g/mol
• IUPAC Name: sodium;2-(4-aminophenyl)benzo[e]benzotriazole-5-sulfonate
• InChI: InChI=1S/C16H12N4O3S.Na/c17-10-5-7-11(8-6-10)20-18-14-9-15(24(21,22)23)12-3-1-2-4-13(12)16(14)19-20;/h1-9H,17H2,(H,21,22,23);/q;+1/p-1
• InChI Key: PPMCLXGXSFYEHV-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC3=NN(N=C23)C4=CC=C(C=C4)N)S(=O)(=O)[O-].[Na+]

Description

2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt is a chemical compound known for its unique structure and properties. It is widely used in various scientific research fields due to its versatility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt involves several steps. The starting materials typically include naphthalene derivatives and triazole compounds. The reaction conditions often require controlled temperatures and the presence of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring and adjustment of parameters such as temperature, pressure, and pH to achieve the desired outcome .

Chemical Reactions Analysis

Types of Reactions

2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, resulting in reduced derivatives.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt has numerous applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is employed in biochemical assays and studies involving enzyme interactions.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. This interaction can lead to various biochemical effects, depending on the specific pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2,2′-[1,2-diazenediylbis[(2-sulfo-4,1-phenylene)-2,1-ethenediyl(3-sulfo-4,1-phenylene)]]bis-, sodium salt
• 2-(4-Aminophenyl)-2H-naphtho[1,2-d]triazole-5-sulfonic acid sodium salt

Uniqueness

What sets 2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt apart from similar compounds is its specific structure, which imparts unique reactivity and properties. This makes it particularly valuable in certain applications where other compounds may not be as effective .